Cas no 478067-19-5 (2-AMINO-4-(PROPYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE)

2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a thienyl group, a propylsulfanyl moiety, and a nitrile functionality. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The presence of both amino and nitrile groups enhances reactivity, enabling further derivatization for the development of biologically active molecules. The thienyl and propylsulfanyl substituents contribute to potential interactions with biological targets, making it a valuable intermediate in medicinal chemistry. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, supporting its use in the design of novel therapeutic agents or functional materials.
2-AMINO-4-(PROPYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE structure
478067-19-5 structure
Product name:2-AMINO-4-(PROPYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE
CAS No:478067-19-5
MF:C12H12N4S2
MW:276.380478858948
MDL:MFCD02083472
CID:5234797

2-AMINO-4-(PROPYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-4-(PROPYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE
    • 2-amino-4-(propylsulfanyl)-6-(thiophen-2-yl)pyrimidine-5-carbonitrile
    • 5-Pyrimidinecarbonitrile, 2-amino-4-(propylthio)-6-(2-thienyl)-
    • 2-amino-4-propylsulfanyl-6-thiophen-2-ylpyrimidine-5-carbonitrile
    • SMR000179632
    • MLS000327060
    • HMS2279B18
    • MDL: MFCD02083472
    • Inchi: 1S/C12H12N4S2/c1-2-5-18-11-8(7-13)10(15-12(14)16-11)9-4-3-6-17-9/h3-4,6H,2,5H2,1H3,(H2,14,15,16)
    • InChI Key: DHLSLRSJGIFJLJ-UHFFFAOYSA-N
    • SMILES: S(C1=C(C#N)C(C2=CC=CS2)=NC(N)=N1)CCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 316
  • XLogP3: 2.7
  • Topological Polar Surface Area: 129

2-AMINO-4-(PROPYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB300716-100 mg
2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile; .
478067-19-5
100mg
€221.50 2023-04-26
abcr
AB300716-100mg
2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile; .
478067-19-5
100mg
€283.50 2025-02-17
Ambeed
A931191-1g
2-Amino-4-(propylsulfanyl)-6-(thiophen-2-yl)pyrimidine-5-carbonitrile
478067-19-5 90%
1g
$350.0 2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00964977-1g
2-Amino-4-(propylsulfanyl)-6-(thiophen-2-yl)pyrimidine-5-carbonitrile
478067-19-5 90%
1g
¥2401.0 2024-04-18

Additional information on 2-AMINO-4-(PROPYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE

Introduction to CAS No 478067-19-5: 2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidin

The compound with CAS No 478067-19-5, known as 2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidin, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure features a pyrimidine ring system substituted with an amino group, a propylsulfanyl group, and a thienyl moiety, making it a unique candidate for various applications.

Recent studies have highlighted the potential of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the thienyl group in this compound adds electron-withdrawing properties, which can enhance the molecule's ability to interact with biological targets. Moreover, the propylsulfanyl group introduces sulfur-based interactions, which are often crucial in stabilizing protein-ligand complexes. These structural features make CAS No 478067-19-5 a promising lead compound for further exploration in therapeutic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The incorporation of the thienyl group requires careful control of reaction conditions to ensure regioselectivity and yield. Researchers have optimized these synthetic routes by employing microwave-assisted synthesis and catalytic methods, significantly improving the overall efficiency of the process. These advancements have made 2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidin more accessible for large-scale studies.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies conducted in vitro have demonstrated moderate solubility and permeability, suggesting potential bioavailability when administered orally. However, further investigations are required to evaluate its stability under physiological conditions and its ability to cross cellular membranes effectively. These studies are critical for determining whether CAS No 478067-19-5 can be developed into an orally active drug.

Beyond its therapeutic potential, this compound has shown promise in materials science applications. Its sulfur-containing groups make it a candidate for use in sulfur-based polymers and advanced materials with unique mechanical properties. Preliminary experiments have indicated that incorporating 2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidin into polymer matrices can enhance their thermal stability and mechanical strength. This opens up new avenues for its application in high-performance materials used in aerospace and electronics industries.

In conclusion, CAS No 478067-19-5: 2-Amino-4-(propylsulfanyl)-6-(2-thienyl)-5-pyrimidin is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for both medicinal chemists and materials scientists. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel therapies and advanced materials.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:478067-19-5)2-AMINO-4-(PROPYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE
A1034890
Purity:99%
Quantity:1g
Price ($):315.0